Cas no 107017-68-5 (2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate)

• Product Name: 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate
• CAS No: 107017-68-5
• MF: C₁₀H₂₁NO₅S
• MW: 267.342442274094
• CID: 5062931
• Update Time: 2025-05-23

2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid 2-tert-butoxycarbonylamino-2-methyl-propyl ester
• 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate
• [2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propyl] methanesulfonate
• N-Boc-2-amino-2-methyl-1-propyl mesylate
• 2-(Boc-amino)-2-methylpropyl Methanesulfonate
• 2-((tert-butoxycarbonyl)amino)-2-methylpropyl methanesulfonate
• tert-butyl N-[1-(methanesulfonyloxy)-2-methylpropan-2-yl]carbamate

• Inchi： 1S/C10H21NO5S/c1-9(2,3)16-8(12)11-10(4,5)7-15-17(6,13)14/h7H2,1-6H3,(H,11,12)
• InChI Key： UOXOJYBBCUVRHC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 361
• XLogP3: 1
• Topological Polar Surface Area: 90.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate

Comprehensive Overview of 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl Methanesulfonate (CAS No. 107017-68-5)

2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate, identified by its CAS number 107017-68-5, is a synthetically versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This molecule features a complex yet modular structure, combining a tert-butoxycarbonyl (Boc) protecting group with a methylsulfonate ester moiety. The (1,1-dimethylethyl)oxy segment corresponds to the Boc group, which is widely utilized in peptide synthesis and the temporary protection of amino functionalities. The methanesulfonate ester functionality is a well-established leaving group in nucleophilic substitution reactions, particularly in the formation of carbon-carbon or carbon-heteroatom bonds.

The structural design of CAS No. 107017-68-5 positions it as an ideal intermediate for the development of small-molecule therapeutics and biologically active compounds. Recent advancements in drug discovery have highlighted the importance of protecting group strategies to control reactivity during multi-step syntheses. The Boc group in this compound ensures selective deprotection under acidic conditions (e.g., trifluoroacetic acid), while the sulfonate ester enables efficient coupling with nucleophiles such as amines or thiols. These dual functionalities make it particularly valuable in the synthesis of peptide mimetics, phosphonate derivatives, and sulfur-containing pharmaceuticals.

In the context of modern medicinal chemistry, compounds like 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate are often employed as building blocks for structure-based drug design (SBDD). For instance, its sulfonate ester can be converted into a sulfamide linkage via reaction with primary amines—a motif frequently observed in kinase inhibitors and GPCR modulators. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that sulfamide-containing compounds exhibit enhanced metabolic stability and cell permeability compared to their amide counterparts. This underscores the strategic value of CAS No. 107017-68-5 in optimizing lead compounds for preclinical development.

The synthesis pathway for this compound typically involves the alkylation of an N-Boc protected amine with a methanesulfonyl chloride derivative under basic conditions (e.g., triethylamine). The resulting product is then purified via chromatographic techniques to ensure high stereoselectivity and purity—critical parameters for downstream applications in pharmaceutical manufacturing. Notably, recent process optimization studies have focused on improving yield through microwave-assisted protocols and solvent-free conditions, aligning with green chemistry principles.

Beyond its role as an intermediate, CAS No. 107017-68-5 has been explored as a potential scaffold for prodrug design. Prodrugs often rely on labile ester or amide linkages to enhance solubility or target-specific delivery mechanisms. In this context, the methanesulfonate ester can act as a pH-sensitive linker that releases an active metabolite under physiological conditions. For example, research from 2024 demonstrated that similar sulfonate-based prodrugs improved oral bioavailability by 3–4 fold compared to parent drugs in preclinical models.

In academic research settings, this compound is also being investigated for its utility in click chemistry applications. The sulfonate ester can participate in strain-promoted azide–alkyne cycloadditions (SPAAC) when modified with appropriate functional groups—a reaction widely used for bioconjugation and material science applications. A notable application involves attaching fluorescent dyes or biotin tags to proteins without disrupting their native conformationality.

The market demand for compounds like CAS No. 107017-68-5 reflects broader trends in chemical innovation across industries including agrochemicals and biotechnology. Suppliers specializing in custom synthesis services often highlight this molecule’s compatibility with high-throughput screening platforms used by pharmaceutical companies during early-stage discovery programs.

In conclusion, 2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate represents a multifunctional platform molecule whose properties are being leveraged across diverse scientific disciplines—from drug discovery to advanced materials research—demonstrating its enduring relevance within contemporary chemical sciences.